sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate

• IUPAC Name: sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate
• InChI: InChI=1S/C6H4N2O5.Na/c9-2-1-7-3(5(10)11)4(8-2)6(12)13;/h1H,(H,8,9)(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key: JHVVLJBKNGNUIH-UHFFFAOYSA-M
• Canonical SMILES: C1=NC(=C(NC1=O)C(=O)[O-])C(=O)O.[Na+]
• Molecular Formula: C6H3N2NaO5
• Molecular Weight: 206.09 g/mol

Description

The compound with the identifier “sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate” is a chemical entity listed in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Chemical Reactions Analysis

sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the gain of electrons, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the compound with another atom or group. Common reagents for substitution reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis, helping to create more complex molecules.

Biology: The compound may be studied for its interactions with biological molecules, such as proteins or nucleic acids.

Medicine: Research may focus on its potential therapeutic effects, including its ability to interact with specific biological targets.

Industry: this compound can be used in the development of new materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to particular receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context in which the compound is used.

Comparison with Similar Compounds

sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with comparable chemical structures or functional groupsSome similar compounds include those listed in the PubChem database with similar 2D or 3D structures .